4-methyl-N-(4'-nitro-4-biphenylyl)benzamide

• IUPAC Name: 4-methyl-N-[4-(4-nitrophenyl)phenyl]benzamide
• InChI: InChI=1S/C20H16N2O3/c1-14-2-4-17(5-3-14)20(23)21-18-10-6-15(7-11-18)16-8-12-19(13-9-16)22(24)25/h2-13H,1H3,(H,21,23)
• InChI Key: XPPKYEZYZOCEKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H16N2O3
• Molecular Weight: 332.4 g/mol

Description

4-methyl-N-(4'-nitro-4-biphenylyl)benzamide, also known as MNBA, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNBA is a member of the class of compounds known as benzamides, which are widely used in the pharmaceutical industry as drugs for treating various diseases.

Mechanism of Action

The mechanism of action of 4-methyl-N-(4'-nitro-4-biphenylyl)benzamide is not fully understood, but it is believed to involve the binding of the compound to specific sites on enzymes and proteins, leading to changes in their activity or function. 4-methyl-N-(4'-nitro-4-biphenylyl)benzamide has been shown to inhibit the activity of carbonic anhydrase, which may have potential applications in the treatment of diseases such as glaucoma and epilepsy.
Biochemical and Physiological Effects:
4-methyl-N-(4'-nitro-4-biphenylyl)benzamide has been shown to have a number of biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, the modulation of protein-protein interactions, and the regulation of gene expression. These effects may have potential applications in the development of new drugs and therapies for a variety of diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methyl-N-(4'-nitro-4-biphenylyl)benzamide in lab experiments is that it is a relatively stable and easy-to-handle compound that can be synthesized in large quantities. However, one limitation of using 4-methyl-N-(4'-nitro-4-biphenylyl)benzamide is that it may not be suitable for all types of experiments, as its effects may be specific to certain enzymes and proteins.

Future Directions

There are many potential future directions for research on 4-methyl-N-(4'-nitro-4-biphenylyl)benzamide, including the development of new drugs and therapies based on its biochemical and physiological effects, the identification of new targets for 4-methyl-N-(4'-nitro-4-biphenylyl)benzamide binding, and the exploration of its potential applications in fields such as biotechnology and nanotechnology.
In conclusion, 4-methyl-N-(4'-nitro-4-biphenylyl)benzamide is a chemical compound with a wide range of potential applications in scientific research. Its ability to bind to specific enzymes and proteins makes it a valuable tool for studying the mechanisms of various biological processes, and its biochemical and physiological effects may have potential applications in the development of new drugs and therapies. Further research on 4-methyl-N-(4'-nitro-4-biphenylyl)benzamide is needed to fully understand its mechanisms of action and potential applications.

Synthesis Methods

4-methyl-N-(4'-nitro-4-biphenylyl)benzamide can be synthesized through a multi-step process involving the reaction of 4-nitrobiphenyl with 4-methylbenzoyl chloride in the presence of a base, followed by reduction with a reducing agent such as sodium borohydride or lithium aluminum hydride.

Scientific Research Applications

4-methyl-N-(4'-nitro-4-biphenylyl)benzamide has been used in a variety of scientific research applications, including as a tool for studying the mechanism of action of various enzymes and proteins. 4-methyl-N-(4'-nitro-4-biphenylyl)benzamide has been shown to bind to proteins such as carbonic anhydrase, which plays an important role in regulating the acidity of the body's tissues and fluids.